Cas no 142906-81-8 (Benzene, 2-bromo-4-(bromomethyl)-1-nitro-)

• Product Name: Benzene, 2-bromo-4-(bromomethyl)-1-nitro-
• CAS No: 142906-81-8
• MF: C₇H₅Br₂NO₂
• MW: 294.928100347519
• CID: 1312288
• PubChem ID: 53416640
• Update Time: 2025-04-20

Benzene, 2-bromo-4-(bromomethyl)-1-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-hydroxy-8-methoxy-1,6,9-trimethyl-11-oxo-11h-dibenzo[b ,e][1,4]dioxepine-4-carbaldehyde
• AG-D-66829
• CTK3J6059
• 1-brom-2-nitro-5-(trifluoromethyl)benzol
• ACMC-209bq5
• 2-bromo-4-bromomethyl-1-nitro-benzene
• 3-Bromo-4-nitrobenzotrifluoride
• KSC496A5T
• SureCN6141188
• SBB065013
• AGN-PC-002K5X
• 3-bromo-4-nitrobenzyl bromide
• AG-D-66829; CTK3J6059; 1-brom-2-nitro-5-(trifluoromethyl)benzol; ACMC-209bq5; 2-bromo-4-bromomethyl-1-nitro-benzene; 3-Bromo-4-nitrobenzotrifluoride; 3-bromo-4-nitrobenzotrifluoride; KSC496A5T; SureCN6141188; SBB065013; AGN-PC-002K5X; 3-bromo-4-nitrobenzyl bromide;
• GHBGKPDIONTEOJ-UHFFFAOYSA-N
• SCHEMBL3649190
• Benzene, 2-bromo-4-(bromomethyl)-1-nitro-
• 4-nitro-3-bromobenzylbromide
• 142906-81-8
• 2-BROMO-4-(BROMOMETHYL)-1-NITROBENZENE

• MDL： MFCD11848701
• Inchi： 1S/C7H5Br2NO2/c8-4-5-1-2-7(10(11)12)6(9)3-5/h1-3H,4H2
• InChI Key： GHBGKPDIONTEOJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(CBr)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 294.86665g/mol
• Monoisotopic Mass: 292.86870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8Ų